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An Objective Comparison of All-on-4® Dental Implants to Gold Standard Techniques

For researchers, scientists, and drug development professionals exploring advanced dental
restoration techniques, a clear understanding of the performance of novel approaches
compared to established gold standards is crucial. This guide provides an objective comparison
of the All-on-4® dental implant technique with traditional dental implant procedures, supported
by experimental data and detailed methodologies.

Executive Summary

The All-on-4® treatment concept has emerged as a popular alternative to traditional full-arch
dental implants, particularly for edentulous patients. This technique utilizes four strategically
placed implants to support a full-arch prosthesis, often allowing for immediate function.
Traditional methods, in contrast, typically require a greater number of implants (6-8 per arch)
and may necessitate bone grafting procedures, leading to longer treatment times.[1][2][3][4][5]
This guide will delve into the quantitative performance, procedural workflows, and long-term
outcomes of both techniques.

Performance Comparison: All-on-4® vs. Traditional
Implants

A comprehensive evaluation of both techniques requires an analysis of success rates,
treatment duration, cost-effectiveness, and patient-reported outcomes.
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Performance Metric

All-on-4® Implants

Traditional
Implants

Key Findings &
Citations

Implant

Success/Survival Rate

High, with long-term
studies showing rates
of 93.0% to 99.2%
over 10-18 years.[6][7]

Also high, with rates
typically around 95%
or greater, though
often reported over
shorter follow-up
periods in direct

comparisons.[5]

Both techniques
demonstrate excellent
long-term viability. All-
on-4® has extensive
documentation of its

long-term success.[7]

Prosthesis Survival
Rate

Very high, with studies
reporting 98.8% to
99.2% survival at 5-13
years.[7]

High, but can be
subject to more
variables due to the
increased number of
individual

components.

The monolithic or
connected nature of
the All-on-4®
prosthesis contributes
to its high survival

rate.

Treatment Time

Significantly shorter,
often allowing for
immediate loading
with a provisional
prosthesis on the

same day as surgery.

[1]5]

Longer, requiring
several months for
osseointegration
before the final
prosthesis can be
placed.[1][2]

The immediate
functionality is a key
advantage of the All-

on-4® technique.

Need for Bone

Grafting

Often avoids the need
for bone grafting by
utilizing available
bone and angulating

posterior implants.[2]

[3]

Frequently requires
bone grafting in
patients with bone
loss to create a
sufficient foundation

for implant placement.

[1](2]

This difference
significantly impacts
the invasiveness and

cost of the procedure.

Number of Implants

Four implants per
arch.[1][2][3][4]

Typically 6-8 implants
per arch.[2][3]

Fewer implants
reduce surgical

complexity and cost.

[31141(5]
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Typically more
Generally more cost- )
) expensive due to the The overall cost of
effective due to fewer ) ]
] ) higher number of treatment is a
Cost-Effectiveness implants and the ) ] o

] implants and potential  significant

avoidance of bone

grafting.[1][4][5]

for additional differentiator.

procedures.[1][4]

Experimental Protocols and Methodologies

A clear understanding of the procedural differences is essential for a comprehensive
comparison.

All-on-4® Treatment Protocol

The All-on-4® protocol is a standardized surgical and prosthetic procedure.

» Pre-operative Assessment: Comprehensive clinical and radiographic evaluation, including
CBCT scans, to assess bone quality and quantity.

e Surgical Phase:

o Placement of four dental implants in the anterior region of the jaw where bone density is
typically higher.

o The two anterior implants are placed vertically.

o The two posterior implants are tilted up to 45 degrees to maximize contact with available
bone and avoid critical anatomical structures.

o Immediate Loading: A provisional, full-arch prosthesis is often attached to the implants within
hours of the surgery, providing immediate function and aesthetics.

o Final Prosthesis: After a healing period of approximately 3-6 months to allow for
osseointegration, a definitive, long-term prosthesis is fabricated and secured to the implants.

Traditional Implant Protocol

The traditional approach for full-arch restoration is more variable and can be more complex.
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o Pre-operative Assessment: Similar to the All-on-4® technique, a thorough evaluation of the
patient's oral health and bone structure is conducted.

» Bone Grafting (if required): If insufficient bone volume is present, bone grafting procedures
are performed. This requires a healing period of several months before implants can be
placed.

e Surgical Phase:
o Placement of 6-8 (or more) dental implants distributed along the arch.
o Implants are typically placed vertically.

o Osseointegration: A healing period of several months is required for the implants to fuse with
the jawbone. During this time, the patient may wear a removable denture.

o Prosthetic Phase: After successful osseointegration, abutments are attached to the implants,
and a final prosthesis (which may be a bridge or individual crowns) is fabricated and
secured.

Visualizing the Workflows and Concepts

Diagrams illustrating the key differences in the surgical approach and the overall treatment
workflow can aid in understanding the two techniques.

Traditional Implant Workflow
— E— — —> —>

All-on-4® Workflow
—> —> —> —
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A comparison of the All-on-4® and traditional implant treatment workflows.

( All-on-4® Concept R Traditional Concept
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Conceptual illustration of implant placement in All-on-4® vs. traditional techniques.

Conclusion

The All-on-4® dental implant technique presents a compelling alternative to traditional full-arch
restorations, particularly for patients with moderate to severe bone loss who wish to avoid bone
grafting and desire a shorter treatment timeline.[2][3][4][5] The data indicates high long-term
success rates for both the implants and the prosthesis, comparable to or exceeding those of
traditional methods in some studies.[6][7][8][9] However, the choice of technique should be
based on a thorough evaluation of the individual patient's clinical situation, anatomical
considerations, and desired outcomes. Traditional implants remain a viable and effective
option, especially when individual tooth replacement or a segmented prosthetic design is
preferred.[1][4] Continued long-term clinical studies will further elucidate the comparative
performance of these two important treatment modalities in oral rehabilitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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